10.1039/C3RA40529J | Continuous gas-phase synthesis of metal oxide–graphene hybrid nanoflakes for the enhancement of lithium storage†

Continuous gas-phase synthesis of metal oxide–graphene hybrid nanoflakes for the enhancement of lithium storage†

RSC Advances Pub Date: 2013-03-22 DOI: 10.1039/C3RA40529J

Abstract

A continuous gas-phase approach has been developed to prepare tin oxide (SnO_x)–reduced graphene oxide (rGO) hybrid nanoflakes via a single-pass process. According to the TEM analysis, the SnO_x particles are only distributed on the rGO particles from the gas-phase process. The hybrid particles obtained have a theoretical capacity of 774 mA h g⁻¹, and after 50 cycles the charge capacity of the hybrid particles still remained at 671 mA h g⁻¹, that is, with 86.7% retention of the reversible capacity. The dimensional confinement of the SnO_x particles by the surrounding rGO limits the volume expansion upon lithium insertion, and the pores between the SnO_x and rGO could be used as buffered spaces during charge–discharge, resulting in superior cyclic performances.

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Journal Name：RSC Advances

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